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Compound of Interest

Compound Name: Omeprazole impurity 7
Cat. No.: B13036546
Get Quote
\ J

Technical Advisory: Safe Handling & Disposal of Omeprazole Impurity 7

Executive Summary & Critical Disambiguation

Stop and Verify: The designation "Omeprazole Impurity 7" is a non-pharmacopeial, vendor-
specific identifier. It is not a standardized EP or USP nomenclature (e.g., EP Impurity A, B, C).
Before proceeding, you must validate the chemical identity of your substance against the
Certificate of Analysis (CoA).

e Primary Target (This Guide):Omeprazole Impurity 7 (Vendor Common Name).[1]

o Chemical Name: 2-(5-Methoxy-1H-benzo[d]imidazole-2-carbonothioyl)-3,5-
dimethylpyridin-4(1H)-one.[2]

o CAS Registry Number:1346649-67-9.[1][2]
o Structure: Contains a thioxomethyl (C=S) linkage and a pyridinone ring.

¢ Common Confusion: Do not confuse with Omeprazole Related Compound 7 (USP
designation).
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o ldentity: Omeprazole Sulfide (EP Impurity C).
o CAS Registry Number: 73590-85-9 (or 91219-90-8).

Operational Directive: Treat CAS 1346649-67-9 as a High-Potency Pharmaceutical
Intermediate. Due to its structural similarity to Omeprazole (a benzimidazole derivative), it must
be handled as a potential skin sensitizer and a chronic aquatic toxin.

Chemical Profile & Hazard Identification

To ensure safe disposal, we must first understand the physicochemical risks. This impurity
shares the core benzimidazole scaffold with the API (Active Pharmaceutical Ingredient) but
exhibits distinct reactivity due to the thioxomethyl group.

ble 1: Physicachemical | Profil

Omeprazole Omeprazole Operational
Feature . L
Impurity 7 (Target) (Parent API) Implication
Check CoA
CAS Number 1346649-67-9 73590-58-6 ) )
immediately.
Impurity 7 lacks the
Molecular Formula C16H15N302S C17H19N303S

sulfinyl oxide.

GHS Classification
(Inferred)

Aquatic Chronic 2
(H411)Skin Sens. 1
(H317)

Aquatic Chronic 2Skin
Irrit. 2

Do not release to
drains. Incineration

required.

Physical State

Solid (Powder)

Solid (Powder)

Dust explosion hazard

if aerosolized.

Reactivity

Thioxomethyl group
(C=S)

Sulfinyl group (S=0)

Avoid strong
oxidizers; C=S bonds
can release sulfur
oxides upon
combustion.

Detailed Disposal Procedures
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This protocol adheres to the "Cradle-to-Grave" management principle for pharmaceutical
waste.

Phase 1: Waste Characterization & Segregation

Principle: Never mix APl impurities with general trash or biomedical waste.

e Solid Waste: Isolate pure Impurity 7, contaminated weighing boats, and gloves into a
dedicated "Cytotoxic/High Potency" waste stream (often Yellow or Purple bins depending on
local jurisdiction).

e Liquid Waste (HPLC Effluent):
o If dissolved in Acetonitrile/Methanol: Segregate into "Flammable Organic Solvents - Toxic".
o If dissolved in aqueous buffer (<20% organic): Segregate into "Agueous Toxic Waste".

o Crucial: Label the waste container with the specific chemical name. Do not label simply as
"HPLC Waste."

Phase 2: Containment Protocol

Self-Validating Step: If you can smell sulfur (rotten egg odor), containment has failed.
o Primary Containment: Place the substance in a screw-cap amber glass vial.

e Secondary Containment: Seal the vial inside a clear, chemically resistant Ziploc bag or a
secondary plastic jar.

e Labeling: Apply a hazardous waste label containing:
o Full Chemical Name: Omeprazole Impurity 7 (CAS 1346649-67-9).[2]
o Hazard Checkboxes: [x] Toxic [X] Irritant [X] Environmental Hazard.[3]

o Date of Generation.

Phase 3: Final Disposal (Destruction)
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Method:High-Temperature Incineration.

o Why? Benzimidazole rings are stable. Standard autoclaving or chemical deactivation
(bleach) is insufficient to fully mineralize the compound and may generate toxic byproducts.

e Regulatory Path: Hand over to a licensed hazardous waste contractor (e.g., Veolia,
Stericycle, Clean Harbors) with instructions for Incineration (Waste Code P-List/U-List
equivalent or Characteristic Hazardous Waste).

Emergency Response & Decontamination
Scenario: Spillage of 10-100 mg of Impurity 7 powder on the benchtop.

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95/P100 particulate respirator.

o Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.
» Deactivation (Chemical Oxidation):

o Prepare a 10% Sodium Hypochlorite (Bleach) solution or a commercial oxidant (e.qg.,
Virkon™),

o Note on Chemistry: The oxidant will attack the thioxomethyl (C=S) bond, converting it to a
sulfoxide/sulfone or cleaving it. This reduces biological potency but does not eliminate
chemical toxicity.

e Cleanup: Wipe the area from the outside in. Place all cleanup materials into the Solid
Hazardous Waste bin.

 Verification: Wipe the surface with methanol and check under UV light (if
applicable/fluorescent) or run a swab test if in a GMP environment.

Visualized Workflows
Diagram 1: Identification & Decision Matrix
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This diagram guides the researcher through the critical step of verifying the CAS number to
avoid disposing of the wrong compound.

Start: Disposal Request

'‘Omeprazole Impurity 7'

(Step 1: Check Certificate of Analysis (CoA))

l

Does CAS match
1346649-67-9?

Mismatch

No: Likely 'Related Compound 7'
(Omeprazole Sulfide)

Yes: Confirmed Impurity 7

Proceed to High-Potency Follow Protocol for
Disposal Protocol Omeprazole Sulfide (CAS 73590-85-9)

Click to download full resolution via product page

Caption: Decision matrix for distinguishing Vendor Impurity 7 from Pharmacopeial Related

Compound 7.

Diagram 2: Segregation & Disposal Workflow

This diagram illustrates the physical flow of waste from the bench to final destruction.
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Caption: Operational workflow for segregating solid and liquid waste streams for incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Omeprazole impurity 7 proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13036546/docs#omeprazole-impurity-7-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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